Cas no 3421-95-2 (4-(Benzyloxy)-2-tert-butylphenol)

4-(Benzyloxy)-2-tert-butylphenol structure
3421-95-2 structure
Product Name:4-(Benzyloxy)-2-tert-butylphenol
CAS No:3421-95-2
MF:C17H20O2
MW:256.339505195618
MDL:MFCD17012739
CID:1462153
PubChem ID:12423646
Update Time:2025-04-20

4-(Benzyloxy)-2-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1,1-dimethylethyl)-4-(phenylmethoxy)-
    • A1-11033
    • 4-(benzyloxy)-2-tert-butylphenol
    • 4-Benzyloxy-2-tert-butylphenol
    • 4-Benzyloxy-2-tert-butyl-phenol
    • 3421-95-2
    • PFBOAJKGEXKOBX-UHFFFAOYSA-N
    • SCHEMBL13021506
    • 2-tert-butyl-4-phenylmethoxyphenol
    • 4-(Benzyloxy)-2-tert-butylphenol
    • MDL: MFCD17012739
    • Inchi: 1S/C17H20O2/c1-17(2,3)15-11-14(9-10-16(15)18)19-12-13-7-5-4-6-8-13/h4-11,18H,12H2,1-3H3
    • InChI Key: PFBOAJKGEXKOBX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=C(C(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 256.1464
  • Monoisotopic Mass: 256.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 386.4±30.0 °C at 760 mmHg
  • Flash Point: 185.3±9.5 °C
  • PSA: 29.46
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Benzyloxy)-2-tert-butylphenol Security Information

4-(Benzyloxy)-2-tert-butylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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